4-(1-Methylethyl)phenyl 3-chlorobenzoate

• Molecular Formula: C16H15ClO2
• Molecular Weight: 274.74g/mol
• IUPAC Name: (4-propan-2-ylphenyl) 3-chlorobenzoate
• InChI: InChI=1S/C16H15ClO2/c1-11(2)12-6-8-15(9-7-12)19-16(18)13-4-3-5-14(17)10-13/h3-11H,1-2H3
• InChI Key: MIEAXDYYVFWBLV-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)Cl

Description

4-(1-Methylethyl)phenyl 3-chlorobenzoate is an aromatic ester compound comprising a 3-chlorobenzoate moiety esterified with a 4-(1-methylethyl)phenol (para-isopropylphenol) group. The para-isopropyl group on the phenyl ring contributes to increased lipophilicity, which may influence its solubility and bioavailability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Substituent Analysis

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Functional Groups	Key Substituents	Applications/Properties	Reference
4-(1-Methylethyl)phenyl 3-chlorobenzoate	Ester	3-chlorobenzoate, 4-isopropylphenyl	Hypothesized pesticide/herbicide	—
Chloropropylate	Ester, diol	4-chlorophenyl, α-hydroxy	Acaricide (mite control)
Fluazolate	Ester, pyrazole	Bromo, trifluoromethyl, chloro, fluoro	Herbicide
Urea derivative ()	Urea	4-chloro-2,6-dimethylphenyl, 3-methylbutyl	Not specified (urea-based agrochemical?)
4-[...]phenyl 4-chlorobenzoate ()	Ester, isoindole	4-chlorobenzoate, methoxy, isoindolyl	Unclear (pharmaceutical intermediate?)
4-(3-Chloro-4-methylphenyl)-3-fluorobenzoic acid	Carboxylic acid	3-chloro-4-methylphenyl, 3-fluoro	Industrial/chemical synthesis

Structural Insights :

• Chlorine Position: The target compound’s 3-chloro substitution contrasts with chloropropylate’s 4-chloro and α-hydroxy groups.
• Lipophilicity : The para-isopropyl group in the target compound likely increases membrane permeability compared to the urea derivative’s polar urea group .
• Acid vs. Ester : The carboxylic acid in is more polar and acidic than the esterified target compound, which may translate to differences in environmental persistence or absorption.

Stability and Reactivity

• The absence of labile groups (e.g., α-hydroxy in chloropropylate) in the target compound may improve its hydrolytic stability.